Cas no 1072951-95-1 (2-Bromo-3-butoxy-6-fluorophenylboronic Acid)

• Product Name: 2-Bromo-3-butoxy-6-fluorophenylboronic Acid
• CAS No: 1072951-95-1
• MF: C₁₀H₁₃BBrFO₃
• MW: 290.921826124191
• MDL: MFCD08276824
• CID: 856522
• PubChem ID: 24884557
• Update Time: 2025-05-19

2-Bromo-3-butoxy-6-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-butoxy-6-fluorophenyl)boronic acid
• 2-Bromo-3-butoxy-6-fluorophenylboronic acid
• BS-22847
• AKOS015834845
• D71445
• (2-Bromo-3-butoxy-6-fluoro-phenyl)boronic acid
• MFCD08276824
• CS-0175923
• 1072951-95-1
• SCHEMBL9893705
• DTXSID90584763
• (2-Bromo-3-butoxy-6-fluorophenyl)boronicacid
• 2-Bromo-3-butoxy-6-fluorophenylboronic Acid

• MDL： MFCD08276824
• Inchi： 1S/C10H13BBrFO3/c1-2-3-6-16-8-5-4-7(13)9(10(8)12)11(14)15/h4-5,14-15H,2-3,6H2,1H3
• InChI Key： RMDWMUWZAKPUFW-UHFFFAOYSA-N
• SMILES： BrC1C(B(O)O)=C(C=CC=1OCCCC)F

Computed Properties

• Exact Mass: 290.01300
• Monoisotopic Mass: 290.01252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-100 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 49.69000
• LogP: 1.44690

2-Bromo-3-butoxy-6-fluorophenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-3-butoxy-6-fluorophenylboronic Acid

Introduction to 2-Bromo-3-butoxy-6-fluorophenylboronic Acid (CAS No. 1072951-95-1)

2-Bromo-3-butoxy-6-fluorophenylboronic Acid (CAS No. 1072951-95-1) is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by a bromine substituent at the 2-position, a butoxy group at the 3-position, and a fluorine atom at the 6-position of the phenyl ring, serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of these distinct functional groups imparts distinct reactivity and selectivity, making it a valuable building block for the development of novel agrochemicals, pharmaceuticals, and advanced materials.

The borylboronic acid moiety in 2-Bromo-3-butoxy-6-fluorophenylboronic Acid is particularly noteworthy for its role in palladium-catalyzed coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for the synthesis of complex molecular architectures. The fluorine atom at the 6-position of the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic system and enhance the reactivity in certain transformations. Additionally, the bromo substituent at the 2-position provides a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions, offering flexibility in synthetic planning.

In recent years, there has been a surge in research focused on developing efficient and sustainable synthetic methodologies for organoboron compounds. 2-Bromo-3-butoxy-6-fluorophenylboronic Acid has been utilized as a key intermediate in several innovative synthetic strategies. For instance, it has been employed in the preparation of biaryl compounds, which are prevalent in many biologically active molecules. The combination of the bromo, butoxy, and fluorine functionalities allows for multi-step derivatization, enabling access to structurally diverse libraries of compounds. These libraries are instrumental in drug discovery efforts aimed at identifying novel therapeutic agents with improved pharmacokinetic profiles.

One of the most compelling applications of 2-Bromo-3-butoxy-6-fluorophenylboronic Acid is in the field of medicinal chemistry. Boron-containing compounds have demonstrated significant potential as therapeutic agents due to their ability to interact with biological targets in unique ways. The borylboronic acid group can be readily incorporated into drug molecules through cross-coupling reactions, leading to compounds with enhanced binding affinity and reduced toxicity. Furthermore, the electronic modulation introduced by the fluorine atom can fine-tune pharmacological properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the utility of 2-Bromo-3-butoxy-6-fluorophenylboronic Acid in developing next-generation materials with tailored electronic properties. The compound's ability to participate in cross-coupling reactions under mild conditions makes it an attractive candidate for synthesizing conjugated polymers and organic semiconductors. These materials are crucial for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The structural diversity afforded by its functional groups allows for fine-tuning of material properties, leading to improved device performance.

The synthesis of 2-Bromo-3-butoxy-6-fluorophenylboronic Acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, etherification, and borylation reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and environmentally benign synthetic routes, aligning with green chemistry principles. For instance, recent developments in palladium-catalyzed borylation have allowed for direct introduction of boronate esters into aromatic rings under mild conditions.

In conclusion,2-Bromo-3-butoxy-6-fluorophenylboronic Acid (CAS No. 1072951-95-1) is a highly versatile compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists seeking to develop novel molecules with tailored properties. As research continues to uncover new methodologies and applications for organoboron compounds,2-Bromo-3-butoxy-6-fluorophenylboronic Acid is poised to remain at the forefront of innovation in these fields.